8-Ferrocenyl-1-Octanethiol
Overview
Description
8-Ferrocenyl-1-Octanethiol is a self-assembled monolayer reagent . It is utilized for the modification of gold surfaces to introduce electrochemically active molecules . The modified gold surface can be utilized for the development of sensitive electrochemical analyses .
Synthesis Analysis
Ferrocene derivatives have been synthesized by the Suzuki cross-coupling reaction of ferroceneboronic acid with various aryl/heteroaryl halides . The reactions yield ferrocenyl derivatives with overall yields varying between 35 and 98% .Molecular Structure Analysis
The molecular formula of 8-Ferrocenyl-1-Octanethiol is C18H26FeS . It has a molecular weight of 330.31 .Chemical Reactions Analysis
Ferrocenyl alkanethiols are used for the modification of gold surfaces to introduce electrochemically active molecules . They are used in the fabrication of mixed self-assembled monolayers (SAMs) of aminoalkanethiols and ferrocenyl alkanethiols with various chain lengths on a gold electrode surface .Physical And Chemical Properties Analysis
Ferrocenyl-based compounds have many applications in diverse scientific disciplines, including in polymer chemistry as redox dynamic polymers and dendrimers, in materials science as bioreceptors, and in pharmacology, biochemistry, electrochemistry, and nonlinear optics .Mechanism of Action
Safety and Hazards
Future Directions
properties
CAS RN |
146056-20-4 |
|---|---|
Molecular Formula |
C15H12O2 |
Molecular Weight |
0 |
synonyms |
8-Ferrocenyl-1-Octanethiol |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
